Cas no 1211579-19-9 (5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid)

5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid is a specialized heterocyclic compound featuring a triazole-carboxylic acid scaffold linked to a Boc-protected pyrrolidine moiety. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and peptide modification, where the Boc group offers selective deprotection under mild acidic conditions. The triazole core enhances stability and facilitates click chemistry, while the carboxylic acid functionality enables further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, such as protease inhibitors or bioactive conjugates. The compound's balanced polarity and solubility properties support its use in both solution-phase and solid-phase synthesis.
5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid structure
1211579-19-9 structure
Product Name:5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid
CAS No:1211579-19-9
MF:C12H18N4O4
MW:282.295722484589
CID:6261681
PubChem ID:145867659
Update Time:2025-06-11

5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
    • EN300-7436294
    • 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid
    • Z3251804358
    • 1211579-19-9
    • Inchi: 1S/C12H18N4O4/c1-12(2,3)20-11(19)16-5-4-7(6-16)8-9(10(17)18)14-15-13-8/h7H,4-6H2,1-3H3,(H,17,18)(H,13,14,15)
    • InChI Key: AYGQQPYXHLBHDP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C2C(C(=O)O)=NNN=2)C1)=O

Computed Properties

  • Exact Mass: 282.13280507g/mol
  • Monoisotopic Mass: 282.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 108Ų

5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7436294-0.05g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
0.05g
$315.0 2025-03-11
Enamine
EN300-7436294-0.1g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
0.1g
$470.0 2025-03-11
Enamine
EN300-7436294-0.25g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
0.25g
$672.0 2025-03-11
Enamine
EN300-7436294-0.5g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
0.5g
$1058.0 2025-03-11
Enamine
EN300-7436294-1.0g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
1.0g
$1357.0 2025-03-11
Enamine
EN300-7436294-2.5g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
2.5g
$2660.0 2025-03-11
Enamine
EN300-7436294-5.0g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
5.0g
$3935.0 2025-03-11
Enamine
EN300-7436294-10.0g
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
1211579-19-9 95.0%
10.0g
$5837.0 2025-03-11
1PlusChem
1P028Q53-50mg
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylicacid
1211579-19-9 95%
50mg
$452.00 2023-12-26
1PlusChem
1P028Q53-100mg
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylicacid
1211579-19-9 95%
100mg
$643.00 2023-12-26

Additional information on 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid

5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid (CAS No. 1211579-19-9)

The compound 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid (CAS No. 1211579-19-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a triazole carboxylic acid moiety, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery, particularly due to their ability to act as bioisosteres or scaffolds for developing novel therapeutic agents. The pyrrolidine ring in this compound adds further complexity and functionality, enabling interactions with biological targets such as enzymes or receptors. The (2-methylpropanoyloxy)carbonyl group attached to the pyrrolidine ring introduces additional steric and electronic effects, which can be exploited to modulate the compound's pharmacokinetic properties.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the pyrrolidine ring via cyclization reactions, followed by the introduction of the triazole carboxylic acid group through click chemistry or other coupling methods. The use of click chemistry has been particularly advantageous in this context, as it allows for efficient and selective bond formation under mild conditions.

One of the most promising applications of this compound lies in its potential as a precursor for developing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for protein kinases, which are key targets in oncology and inflammation research. The combination of the triazole carboxylic acid and pyrrolidine moieties provides a platform for optimizing both affinity and selectivity toward these targets.

In addition to its role in drug discovery, this compound has also shown promise in materials science. Its ability to form supramolecular assemblies through hydrogen bonding or π–π interactions makes it a candidate for applications in self-healing materials or stimuli-responsive systems. Recent advancements in supramolecular chemistry have further underscored the importance of such compounds in creating functional materials with tailored properties.

From an environmental standpoint, understanding the toxicological profile of this compound is crucial for its safe handling and application. Studies conducted under environmentally relevant conditions have indicated that this compound exhibits low toxicity toward aquatic organisms, suggesting its potential for use in agrochemical formulations without posing significant risks to ecosystems.

In conclusion, 5-[1-[(2-Methylpropanoyloxy)carbonyl]pyrrolidin3yl]-2H-triazole4carboxylic acid (CAS No. 1211579-19-9) represents a valuable addition to the arsenal of advanced chemical building blocks. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in future research and development efforts across multiple disciplines.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.